Cas no 1195533-51-7 (Pyrazine-2-sulfonamide)

• Product Name: Pyrazine-2-sulfonamide
• CAS No: 1195533-51-7
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 2181683
• PubChem ID: 21186332
• Update Time: 2025-07-18

Pyrazine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Pyrazine-2-sulfonamide
• DB-266668
• sulfonamidopyrazine
• VXB53351
• EN300-106548
• CHEMBL5179861
• CS-0231002
• SCHEMBL1076499
• 962-677-7
• AKOS010995685
• 1195533-51-7
• Z854066840

• Inchi： 1S/C4H5N3O2S/c5-10(8,9)4-3-6-1-2-7-4/h1-3H,(H2,5,8,9)
• InChI Key： XTIHOBZPEKJCRA-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CN=1)(N)(=O)=O

Computed Properties

• Exact Mass: 159.01024758Da
• Monoisotopic Mass: 159.01024758Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 377.7±45.0 °C at 760 mmHg
• Flash Point: 182.3±28.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Pyrazine-2-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Pyrazine-2-sulfonamide

Comprehensive Overview of Pyrazine-2-sulfonamide (CAS No. 1195533-51-7): Properties, Applications, and Research Insights

Pyrazine-2-sulfonamide (CAS No. 1195533-51-7) is a specialized organic compound belonging to the sulfonamide class, characterized by its unique pyrazine ring structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The sulfonamide functional group and pyrazine heterocycle synergistically contribute to its versatility in drug design, particularly in targeting enzymes and receptors involved in metabolic pathways.

Recent studies highlight the growing demand for pyrazine-based sulfonamides in medicinal chemistry, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers are actively exploring CAS 1195533-51-7 as a precursor for compounds addressing antibiotic resistance—a critical global health challenge. Its molecular framework allows modifications that enhance binding affinity while maintaining low toxicity profiles, making it valuable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, Pyrazine-2-sulfonamide serves as an intermediate in multicomponent reactions, enabling efficient construction of complex heterocycles. Its solubility in polar solvents like DMSO and methanol facilitates its use in high-throughput screening assays. Analytical data (HPLC, NMR) confirm high purity (>98%), meeting stringent requirements for preclinical research. The compound's stability under physiological pH conditions further supports its utility in bioconjugation applications.

Environmental and regulatory considerations position 1195533-51-7 as a sustainable alternative to halogenated analogs. Green chemistry initiatives favor its use in catalytic transformations, aligning with industry trends toward eco-friendly synthesis. Patent literature reveals increasing incorporation of this scaffold in crop protection agents, leveraging its systemic mobility in plants without bioaccumulation risks.

Emerging computational approaches utilize Pyrazine-2-sulfonamide derivatives for AI-driven drug discovery, addressing frequent queries about "machine learning in small molecule design." Molecular docking simulations demonstrate its potential against tropical disease targets, responding to searches for "neglected disease therapeutics." Storage recommendations (2-8°C under inert atmosphere) and handling protocols ensure compound integrity, a common concern among laboratory users.

The commercial availability of CAS 1195533-51-7 through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. Technical documents emphasize compatibility with peptide coupling reagents and click chemistry toolkits, addressing formulation questions from synthetic biologists. Ongoing clinical trials involving structural analogs underscore its translational relevance in oncology and immunology pipelines.

Spectroscopic characterization of Pyrazine-2-sulfonamide reveals distinct UV-Vis absorption bands (λ_max 270-290 nm), enabling photophysical applications in sensor development. This responds to growing interest in "small molecule fluorescent probes" across diagnostic platforms. Thermogravimetric analysis confirms decomposition temperatures above 200°C, supporting its use in high-temperature reactions—a key consideration for process chemists.

Innovative formulation strategies employ 1195533-51-7 in nanoparticle drug delivery systems, particularly for enhancing blood-brain barrier penetration—a trending topic in "CNS drug development." Structure-property relationship studies correlate its logP values (-0.3 to 0.8) with improved pharmacokinetic profiles, providing actionable data for medicinal chemists optimizing oral bioavailability.

Cross-disciplinary applications are evident in materials science, where Pyrazine-2-sulfonamide derivatives contribute to conductive polymers for flexible electronics. This intersects with searches for "organic semiconductor materials." The compound's crystalline properties enable co-crystal engineering approaches, addressing formulation challenges in solid-state chemistry.

Quality control protocols for CAS 1195533-51-7 emphasize residual solvent analysis (meeting ICH Q3C guidelines) and heavy metal screening, reflecting GMP-compatible production standards. These details respond to frequent queries about "API intermediate specifications." Recent publications demonstrate its utility in continuous flow chemistry systems, aligning with industry 4.0 automation trends.

In conclusion, Pyrazine-2-sulfonamide (CAS No. 1195533-51-7) represents a multifaceted chemical entity bridging drug discovery, materials science, and sustainable chemistry. Its evolving applications address contemporary scientific challenges while offering practical solutions aligned with global research priorities.